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Compound of Interest

Compound Name: N-Cyclohexylaniline

Cat. No.: B162150

Essential Safety and Handling Guide for N-
Cyclohexylaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Cyclohexylaniline in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

N-Cyclohexylaniline is a chemical compound that requires careful handling due to its potential
health hazards. It can be harmful if swallowed, comes into contact with the skin, or is inhaled,
and it is known to cause serious eye irritation.[1][2][3][4] Adherence to the following safety
measures is critical.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Cyclohexylaniline
to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Goggles compliant with
European standard EN 166 or
OSHA 29 CFR 1910.133.[1][5]

To protect against splashes
and vapors that can cause

serious eye irritation.[1]

Hand Protection

Protective gloves.

To prevent skin contact, as the

substance can be harmful.[1]

[2]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin

exposure.[1][6]

To prevent skin absorption and

irritation.

Respiratory Protection

Not required under normal
laboratory use with adequate
ventilation. For large-scale use
or in emergencies, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator is necessary.[1]

To prevent inhalation of
harmful vapors, especially in
confined or poorly ventilated

areas.[2]

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Cyclohexylaniline is provided

below for easy reference.
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Property

Value

Molecular Formula

C12H17N[7]

Molecular Weight 175.27 g/mol [3][7]
White to light yellow crystalline powder or dark
Appearance -
brown liquid.[2]
Melting Point 14-15°C[4][7]
Boiling Point 191-192 °C (at 73 mmHg)[4][7]
Density 0.996 g/mL at 20 °C[4][7]
Flash Point 136 °C[4][7]

Water Solubility

Not miscible or difficult to mix in water.[2][7]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of N-Cyclohexylaniline in the laboratory.

e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][5][6]

o Verify that the work area is well-ventilated, preferably within a chemical fume hood.[1][2]

o Assemble all necessary PPE as specified in the table above and inspect for any damage.

e Handling:

[¢]

o

o

[¢]

Prevent contact with skin and eyes.[1][6]

Avoid breathing any dust, vapor, mist, or gas.[1][2][6]

Do not eat, drink, or smoke in the area where N-Cyclohexylaniline is handled.[1][2]

Keep the container tightly closed when not in use.[1][6]
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e Post-Handling:
o Wash hands thoroughly with soap and water after handling and before breaks.[1]
o Remove and wash any contaminated clothing and gloves before reuse.[1][2]

o Store N-Cyclohexylaniline in a dry, cool, and well-ventilated place.[1][2][6]

Emergency and First Aid Procedures

Immediate response is crucial in case of exposure.

Exposure Route First Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1]

Wash off immediately with plenty of soap and
water while removing all contaminated clothing.

Skin Contact o ] ] ]
If skin irritation persists, seek medical attention.

[1](6]

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If the person feels

unwell, call a poison center or doctor.[1][2]

If swallowed, call a poison center or doctor if

Ingestion you feel unwell. Rinse the mouth with water.[1]

[2]

Disposal Plan

Dispose of N-Cyclohexylaniline and its containers in accordance with all local, regional, and
national regulations.

o Waste Identification:
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o N-Cyclohexylaniline waste is considered hazardous. Consult your institution's
environmental health and safety (EHS) office for specific classification.

o Containerization:

o Collect waste N-Cyclohexylaniline and any contaminated materials (e.g., absorbent
paper, gloves) in a suitable, labeled, and tightly sealed container.

e Disposal Method:
o Do not dispose of down the drain.[8]

o Arrange for disposal through a licensed waste disposal company.[9] Incineration in a
specialized chemical incinerator is a suggested method.[10]

Spill Response Workflow

The following diagram outlines the procedural flow for responding to an N-Cyclohexylaniline
spill.
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N-Cyclohexylaniline Spill Response Workflow

Immediate Actions

Spill Occurs

A

Evacuate Immediate Area

:

Alert Supervisor and EHS

Assessment & PPE

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Containmeq; & Cleanup

Contain Spill with Inert Absorbent Material

\

Carefully Collect Contaminated Material

A

Decontaminate Spill Area with Soap and Water

Diin' ;)sal

Package Waste in a Labeled, Sealed Container

A

Dispose as Hazardous Waste via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b162150?utm_src=pdf-custom-synthesis
https://www.fishersci.ie/store/msds?partNumber=10403573&productDescription=1GR+N-Cyclohexylaniline%2C+97%25&countryCode=IE&language=en
https://www.guidechem.com/encyclopedia/n-cyclohexylaniline-dic9436.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexylaniline
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.fishersci.com/store/msds?partNumber=AAL0318403&productDescription=4-CYCLOHEXYLANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05407.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.fishersci.com/store/msds?partNumber=AC111282500&productDescription=CYCLOHEXYLAMINE%2C+99%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/D0484_US_EN.pdf
https://www.ams.usda.gov/sites/default/files/media/Cyclohexylamine%20TR.pdf
https://www.benchchem.com/product/b162150#personal-protective-equipment-for-handling-n-cyclohexylaniline
https://www.benchchem.com/product/b162150#personal-protective-equipment-for-handling-n-cyclohexylaniline
https://www.benchchem.com/product/b162150#personal-protective-equipment-for-handling-n-cyclohexylaniline
https://www.benchchem.com/product/b162150#personal-protective-equipment-for-handling-n-cyclohexylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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